Cas no 70028-89-6 (Ethanedione, bis(3-fluorophenyl)-)

• Product Name: Ethanedione, bis(3-fluorophenyl)-
• CAS No: 70028-89-6
• MF: C₁₄H₈F₂O₂
• MW: 246.208930969238
• CID: 1740570
• PubChem ID: 22574214
• Update Time: 2025-04-25

Ethanedione, bis(3-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanedione, bis(3-fluorophenyl)-
• 1，2-bis(3-fluorophenyl)ethane-1，2-dione
• 3,3'-Difluorobenzil
• SCHEMBL3169331
• NIOZEPOIIGVTTO-UHFFFAOYSA-N
• DTXSID801270070
• 1,2-Ethanedione, 1,2-bis(3-fluorophenyl)-
• PD179155
• CHEMBL242067
• BDBM50209414
• 70028-89-6

• Inchi： 1S/C14H8F2O2/c15-11-5-1-3-9(7-11)13(17)14(18)10-4-2-6-12(16)8-10/h1-8H
• InChI Key： NIOZEPOIIGVTTO-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(C(C1C=CC=C(C=1)F)=O)=O

Computed Properties

• Exact Mass: 246.04924
• Monoisotopic Mass: 246.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Additional information on Ethanedione, bis(3-fluorophenyl)-

Ethanedione, Bis(3-Fluorophenyl): A Comprehensive Overview

Ethanedione, bis(3-fluorophenyl) (CAS No. 70028-89-6) is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, also referred to as bis(3-fluorophenyl)ethanedione, is a derivative of ethanedione with two fluoro-substituted phenyl groups attached to the central carbonyl group. Its unique structure and properties make it a valuable compound in various applications, particularly in the synthesis of advanced materials and pharmaceutical intermediates.

The chemical structure of ethanedione, bis(3-fluorophenyl) consists of a central ethanedione moiety (a diketone group) with two phenyl rings substituted at the 3-position with fluorine atoms. This substitution pattern introduces electronic effects that influence the compound's reactivity and stability. The presence of fluorine atoms enhances the compound's ability to participate in various chemical reactions, such as nucleophilic additions and condensations, making it a versatile building block in organic synthesis.

Recent studies have highlighted the potential of bis(3-fluorophenyl)ethanedione in the development of novel materials. For instance, researchers have explored its use as a precursor for synthesizing fluorinated aromatic compounds, which are essential components in modern electronics and optoelectronic devices. The compound's ability to undergo controlled polymerization has also been investigated, offering promising avenues for the creation of advanced polymers with tailored properties.

In terms of physical properties, ethanedione, bis(3-fluorophenyl) exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and THF. Its solubility characteristics make it suitable for use in solution-based synthetic methods. Additionally, the compound demonstrates moderate stability under ambient conditions, though it may degrade upon prolonged exposure to light or moisture.

The synthesis of bis(3-fluorophenyl)ethanedione typically involves multi-step processes that combine Friedel-Crafts acylation and subsequent oxidation steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation. These improvements have significantly enhanced the scalability of the compound's production, making it more accessible for industrial applications.

One of the most notable applications of ethanedione, bis(3-fluorophenyl) is its role as an intermediate in pharmaceutical chemistry. The compound serves as a key precursor for synthesizing bioactive molecules with potential therapeutic applications. For example, its derivatives have been explored for their anti-inflammatory and antioxidant properties, paving the way for new drug discovery efforts.

Moreover, bis(3-fluorophenyl)ethanedione has found utility in the field of organometallic chemistry. Its ability to coordinate with transition metals has led to its use as a ligand in catalytic systems for various organic transformations. Recent research has focused on optimizing these systems to achieve higher catalytic efficiencies and selectivities, further expanding the compound's versatility.

In conclusion, ethanedione, bis(3-fluorophenyl) (CAS No. 70028-89-6) is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in modern chemical research and industry.